6-[5-(5-Methyl-1,2-oxazole-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile
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Description
6-[5-(5-Methyl-1,2-oxazole-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.356. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Innovative Compound Synthesis : Research into pyridine derivatives includes the development of novel synthesis methods for creating potent and selective inhibitors targeting specific enzymes. For instance, studies on 11β-hydroxysteroid dehydrogenase type 1 inhibitors involve complex synthesis processes to prepare drug candidates labeled with carbon-13 and carbon-14 for metabolism and pharmacokinetic studies (Latli et al., 2017).
Structural and Spectroscopic Analysis : The structural features of pyridine derivatives have been extensively studied using IR, X-ray, and electronic spectroscopy. These analyses help in understanding the optical properties and the effects of substituents on the emission spectra, contributing to the development of materials with specific desired properties (Cetina et al., 2010).
Potential Applications
Material Science and Electronics : Pyridine derivatives are investigated for their potential in material science, particularly in creating conducting polymers from low oxidation potential monomers. The electrochemical polymerization of derivatized bis(pyrrol-2-yl) arylenes, for instance, results in polymers with low oxidation potentials, making them stable in electrically conducting forms and suitable for various electronic applications (Sotzing et al., 1996).
Corrosion Inhibition : Some pyridine derivatives have been studied for their corrosion inhibition capabilities, particularly for protecting metals in acidic environments. Research on pyranopyrazole derivatives has demonstrated their effectiveness in preventing mild steel corrosion in HCl solutions, showcasing their potential as corrosion inhibitors (Yadav et al., 2016).
Properties
IUPAC Name |
6-[5-(5-methyl-1,2-oxazole-3-carbonyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-11-4-15(20-24-11)17(23)22-9-13-7-21(8-14(13)10-22)16-3-2-12(5-18)6-19-16/h2-4,6,13-14H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQWGADWEOYXFBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CC3CN(CC3C2)C4=NC=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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